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Compound of Interest

Compound Name: MOPS sodium salt

Cat. No.: B055374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-(N-
morpholino)propanesulfonic acid sodium salt (MOPS sodium salt) in water. It is intended to be
a valuable resource for researchers, scientists, and professionals in drug development who
utilize MOPS as a buffering agent in their work. This document consolidates available data on
its aqueous solubility, explores the effects of temperature, and provides a standardized protocol
for its determination.

Core Concepts: Understanding Solubility

Solubility is a fundamental chemical property defined as the maximum concentration of a solute
that can dissolve in a solvent to form a stable, homogeneous solution at a specific temperature
and pressure. For researchers using buffer systems, understanding the solubility of
components like MOPS sodium salt is critical for preparing stock solutions, ensuring buffer
stability, and avoiding precipitation during experiments, particularly under varying temperature
conditions.

Quantitative Solubility Data

MOPS sodium salt is characterized by its high solubility in water.[1] The available quantitative
data from various sources are summarized below for clear comparison.
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Temperature Solubility Source
20 °C 523 g/L [2][3]

20 °C ~50 g/100g water [4]

20 °C 1 M (clear, colorless solution) [2][5]
80 °C up to 100 g/100g water [4]

Not Specified At least 33% (w/w) [1][6]
Not Specified 231 mg/mL [7]

Note: Discrepancies in reported values may arise from variations in experimental
methodologies and purity of the compound.

Temperature Dependence of Solubility

The solubility of MOPS sodium salt in water is significantly influenced by temperature. As with
most solid solutes, its solubility increases as the temperature rises.[4] This endothermic
dissolution process means that more MOPS sodium salt can be dissolved in a given volume
of water at higher temperatures.[4] This property is crucial for applications involving
temperature shifts, such as thermal cycling or cell culture at elevated temperatures. For
instance, the solubility can approximately double when the temperature is increased from 20°C
to 80°C.[4]

Experimental Protocol: Determination of Aqueous
Solubility

The following is a generalized protocol for determining the solubility of a salt like MOPS
sodium salt in water as a function of temperature. This method is based on the principle of
creating saturated solutions at elevated temperatures and observing the point of crystallization
upon cooling.

Materials:

« MOPS Sodium Salt (high purity)
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» Deionized or distilled water

e Analytical balance

o Aseries of sealable glass test tubes or vials

o Heating block or water bath with precise temperature control
o Calibrated thermometer or temperature probe

e Magnetic stirrer and stir bars

» Vortex mixer

Methodology:

e Preparation of Solutions:

o Prepare a series of agueous solutions with increasing concentrations of MOPS sodium
salt in sealable test tubes. For example, prepare solutions ranging from 30% to 60% (w/v)
in 5% increments.

o Add a small magnetic stir bar to each tube.
e Dissolution:
o Place the test tubes in a heating block or water bath.

o Heat the solutions to a high temperature (e.g., 85°C) while stirring until all the MOPS
sodium salt has completely dissolved. Visually inspect for any remaining solid particles.

o Equilibration and Observation:

o Once a clear solution is obtained, slowly cool the heating block or water bath at a
controlled rate (e.g., 1°C per minute).

o Continuously monitor the solutions for the first sign of crystal formation or turbidity.

» Data Recording:
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o The temperature at which crystallization first appears is the saturation temperature for that
specific concentration. Record this temperature for each solution.

o Constructing the Solubility Curve:

o Plot the concentration of MOPS sodium salt (in g/100 mL or M) on the y-axis against the
corresponding saturation temperature on the x-axis.

o This plot represents the solubility curve for MOPS sodium salt in water.

Logical Workflow and Visualization

The experimental workflow for determining solubility can be visualized as a clear, sequential
process.
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Figure 1: Experimental workflow for determining solubility.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b055374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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